Cas no 957779-00-9 (2-formyl-1H-Imidazole-1-propanoic acid ethyl ester)

• Product Name: 2-formyl-1H-Imidazole-1-propanoic acid ethyl ester
• CAS No: 957779-00-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1123139
• Update Time: 2024-02-07

2-formyl-1H-Imidazole-1-propanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-formyl-1H-Imidazole-1-propanoic acid ethyl ester
• Ethyl 2-formyl-1H-imidazole-1-propanoate

• Inchi： 1S/C9H12N2O3/c1-2-14-9(13)3-5-11-6-4-10-8(11)7-12/h4,6-7H,2-3,5H2,1H3
• InChI Key： QIUPKGNWCPYPSO-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCC(OCC)=O)C=CN=1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 357.2±44.0 °C(Predicted)
• pka: 3.90±0.31(Predicted)